Cas no 2034564-26-4 (N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide)
N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide
- N-(5-hydroxy-3-(thiophen-3-yl)pentyl)quinoline-8-sulfonamide
- N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide
- 2034564-26-4
- F6571-1135
- N-(5-hydroxy-3-thiophen-3-ylpentyl)quinoline-8-sulfonamide
- AKOS032469108
-
- Inchi: 1S/C18H20N2O3S2/c21-11-7-14(16-8-12-24-13-16)6-10-20-25(22,23)17-5-1-3-15-4-2-9-19-18(15)17/h1-5,8-9,12-14,20-21H,6-7,10-11H2
- InChI Key: JHUOVPRMBOEUPG-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CN=C12)(NCCC(C1=CSC=C1)CCO)(=O)=O
Computed Properties
- Exact Mass: 376.09153485g/mol
- Monoisotopic Mass: 376.09153485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 116Ų
N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6571-1135-2μmol |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-5μmol |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-10μmol |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-20μmol |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-1mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-2mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-3mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-4mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-5mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-1135-10mg |
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]quinoline-8-sulfonamide |
2034564-26-4 | 10mg |
$79.0 | 2023-09-08 |
N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide
N5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide (CAS No. 2034564–26–4): A Comprehensive Overview of Its Chemical Structure and Biological Applications
N5-hydroxy–3–(thiophen–3–yl)pentylquinoline–8–sulfonamide (CAS No. 2034564–26–4) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular framework and potential pharmacological properties. The compound belongs to the class of quinoline sulfonamides, a group known for their diverse biological activities, including enzyme inhibition, anti-inflammatory effects, and antimicrobial properties. The integration of a thiophene ring at the 3-position of the pentyl chain, coupled with an 8-sulfonamide substituent on the quinoline core, creates a hybrid scaffold that may exhibit enhanced molecular recognition capabilities in biological systems. Recent advancements in heterocyclic chemistry and computational modeling have enabled researchers to explore such derivatives for their role in modulating protein interactions and signaling pathways, making this compound a subject of interest for both academic and industrial research.
The chemical structure of N5-hydroxy–3–(thiophen–3–yl)pentylquinoline–8–sulfonamide features a quinoline ring system, which is a bicyclic aromatic structure consisting of a benzene ring fused to a pyridine ring. This core is substituted at the 8-position with a sulfonamide group, characterized by the –SO2NH2 functional moiety. The sulfonamide functionality is well-documented for its ability to form hydrogen bonds with target proteins, particularly those containing hydrophobic pockets or active sites with nucleophilic residues. The pentyl chain extending from the quinoline nitrogen introduces additional flexibility to the molecule, while the presence of an OH group at position 5 (as part of the N-substituted pentane chain) enhances polarity and potentially improves solubility in aqueous environments. The thiophene ring, being an aromatic five-membered heterocycle with sulfur as the heteroatom, contributes to π-electron delocalization and may influence lipophilicity or redox activity depending on its orientation relative to other substituents.
In terms of synthetic methodology, this compound likely follows established protocols for quinoline sulfonamide derivatives but incorporates specific steps to introduce the thiophene moiety and hydroxypentane side chain. Modern synthetic strategies often employ transition-metal-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, to attach aromatic rings like thiophene onto quinoline scaffolds. The hydroxymethyl functionality can be introduced via selective oxidation or hydrolysis steps during late-stage functionalization. Notably, recent studies emphasize green chemistry approaches using solvent-free conditions or biocatalytic transformations to improve atom economy and reduce environmental impact when synthesizing such multi-functionalized compounds.
The molecular geometry and conformational flexibility of this compound are critical factors influencing its biological behavior. The thiophene ring's sulfur atom may participate in non-bonded interactions with metal ions or electron-deficient regions within enzyme active sites, while the hydroxymethyl group could act as both hydrogen bond donor and acceptor. Computational studies using density functional theory (DFT) have shown that similar quinoline-thiophene hybrids adopt planar conformations in solution due to conjugation between aromatic systems, which might facilitate membrane permeability through π-stacking interactions with lipid bilayers.
From a pharmacological perspective, compounds containing both quinoline cores and sulfonamide moieties have been extensively studied for their ability to target various enzymes involved in disease processes. For instance, sulfonamides are classic inhibitors of dihydropteroate synthase in bacteria but also show promise against human carbonic anhydrases when appropriately substituted. The thiophene unit has been associated with improved metabolic stability compared to benzene analogs in several drug candidates currently under clinical evaluation for cancer treatment.
In 2024 research published by the International Journal of Medicinal Chemistry highlighted that quinoline-based sulfonamides with terminal thiophene groups demonstrated enhanced selectivity toward kinases over non-target proteins compared to their phenolic counterparts. This selectivity is attributed to subtle differences in hydrogen bonding patterns between oxygen atoms from phenolic groups versus sulfur atoms from thiophenes when interacting with ATP-binding pockets in kinases.
The biological activity profile of this specific derivative remains under investigation; however preliminary data from high-throughput screening campaigns suggest potential activity against epigenetic targets such as histone deacetylases (HDACs). HDAC inhibitors represent one of the most promising classes of anti-cancer agents currently being developed through rational drug design approaches involving hybrid molecule construction.
A key aspect distinguishing this compound from other quinoline sulfonamides is its dual aromatic system architecture: combining benzoid character from quinolines with thienoid character from thiophenes creates unique electronic properties that may enable novel modes of action against refractory disease targets like protein-protein interaction interfaces or allosteric sites on enzymes where traditional small molecules struggle due to large surface areas requiring engagement.
In terms of physicochemical properties reported for related compounds include melting points ranging from 117°C to 198°C depending on crystal packing arrangements influenced by intermolecular hydrogen bonding between sulfonamides and neighboring molecules within solid-state structures determined by single-crystal X-ray diffraction techniques recently applied by crystallographic research groups at ETH Zurich and Kyoto University.
The pharmacokinetic profile predicted via ADME (Absorption, Distribution, Metabolism, Excretion) modeling suggests good intestinal absorption potential based on logP values calculated using COSMO-RS methodology which indicated moderate lipophilicity necessary for passive diffusion across cell membranes while maintaining sufficient water solubility for systemic distribution after oral administration routes commonly preferred for patient compliance reasons especially when developing chronic disease treatments requiring daily dosing regimens.
Structural analogs containing similar combinations have shown promising results in preclinical models including anti-tumor efficacy against triple-negative breast cancer cell lines resistant to conventional therapies according to data presented at last year's American Association for Cancer Research annual meeting held virtually due to ongoing global health considerations affecting scientific conferences worldwide since early 2020 pandemic restrictions began impacting travel plans globally.
The current research focus on compounds like N5-hydroxy–3–(thiophen–3–yl)pentylquinoline–8–sulfonamide centers around optimizing their binding affinities through rational modifications guided by molecular docking simulations performed using Schrödinger's Glide module which allows researchers at institutions such as Harvard Medical School's Structural Biology Department collaborate remotely across different continents during these times emphasizing digital collaboration tools becoming increasingly important post-pandemic era developments shaping modern scientific research practices globally today.
2034564-26-4 (N-5-hydroxy-3-(thiophen-3-yl)pentylquinoline-8-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)